Cas no 23421-22-9 (Methanone,1,1'-[oxybis[2,1-ethanediyloxy(2-hydroxy-4,1-phenylene)]]bis[1-phenyl-)

• Product Name: Methanone,1,1'-[oxybis[2,1-ethanediyloxy(2-hydroxy-4,1-phenylene)]]bis[1-phenyl-
• CAS No: 23421-22-9
• MF: C₃₀H₂₆O₇
• MW: 498.523249149323
• CID: 277880
• PubChem ID: 90093
• Update Time: 2025-04-19

Methanone,1,1'-[oxybis[2,1-ethanediyloxy(2-hydroxy-4,1-phenylene)]]bis[1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,1,1'-[oxybis[2,1-ethanediyloxy(2-hydroxy-4,1-phenylene)]]bis[1-phenyl-
• {Oxybis[ethane-2,1-diyloxy(2-hydroxy-4,1-phenylene)]}bis(phenylmethanone)
• Methanone, 1,1'-(oxybis(2,1-ethanediyloxy(2-hydroxy-4,1-phenylene)))bis(1-phenyl-
• DTXSID3066891
• 23421-22-9
• Methanone, (oxybis(2,1-ethanediyloxy(2-hydroxy-4,1-phenylene)))bis(phenyl-
• Methanone, [oxybis[2,1-ethanediyloxy(2-hydroxy-4,1-phenylene)]]bis[phenyl-

• Inchi： 1S/C30H26O7/c31-27-19-23(11-13-25(27)29(33)21-7-3-1-4-8-21)36-17-15-35-16-18-37-24-12-14-26(28(32)20-24)30(34)22-9-5-2-6-10-22/h1-14,19-20,31-32H,15-18H2
• InChI Key： MCVFQMKVVDTIKL-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC(C(C2C=CC=CC=2)=O)=C(C=1)O)CCOC1C=CC(C(C2C=CC=CC=2)=O)=C(C=1)O

Computed Properties

• Exact Mass: 498.16788
• Monoisotopic Mass: 498.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 102.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones